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Compound of Interest

Compound Name: Z-D-Orn(boc)-OH

CAS No.: 98264-52-9

Cat. No.: B556974

Get Quote

This guide provides crucial safety and logistical information for the handling of Z-D-Orn(boc)-
OH, a key reagent in peptide synthesis. Adherence to these protocols is essential for ensuring

the safety of laboratory personnel and the integrity of research outcomes. This document is

intended for researchers, scientists, and professionals in drug development.

Personal Protective Equipment (PPE)
While a comprehensive Safety Data Sheet (SDS) with detailed toxicological data for Z-D-
Orn(boc)-OH is not readily available, it is imperative to handle this compound with the caution

accorded to all laboratory chemicals. The following personal protective equipment is

recommended based on general best practices for handling similar amino acid derivatives.[1]

[2][3]
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PPE Category Item Specifications

Eye Protection Safety Goggles

Chemical splash goggles

compliant with ANSI Z87.1

standards are required to

protect against liquid splashes

and chemical vapors.[1][4]

Hand Protection Chemical-Resistant Gloves

Nitrile or neoprene gloves are

recommended.[1] It is

important to consult the

manufacturer's glove

compatibility chart for specific

breakthrough times.

Body Protection Laboratory Coat

A long-sleeved lab coat, fully

buttoned, is required.[1] For

procedures with a higher risk

of splashing, a chemical-

resistant apron is advised.[1]

Respiratory Protection N95 Respirator / Fume Hood

Use a type N95 (US) respirator

or handle the compound within

a certified chemical fume hood,

especially when dealing with

the powdered form to prevent

inhalation of dust.[2]

Operational Plan: Step-by-Step Handling Protocol
Proper handling from receipt to disposal is critical for both safety and maintaining the integrity

of Z-D-Orn(boc)-OH.

2.1. Storage and Preparation

Storage: Upon receipt, store Z-D-Orn(boc)-OH in a tightly sealed container in a cool, dry,

and well-ventilated area.[3]

Preparation:
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Before handling, ensure all necessary PPE is correctly worn.

All manipulations of the solid compound, including weighing and solution preparation,

should be conducted in a certified chemical fume hood to minimize inhalation exposure.[1]

[2]

Use dedicated spatulas and weigh boats.

2.2. Experimental Workflow

The following diagram illustrates the general workflow for handling Z-D-Orn(boc)-OH in a

laboratory setting.
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Handling Workflow for Z-D-Orn(boc)-OH.
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Spill: In the event of a small spill, absorb the material with an inert, non-combustible

absorbent material (e.g., sand, vermiculite). Place the contaminated material into a sealed,

appropriately labeled container for hazardous waste disposal.

Skin Contact: Should the chemical come into contact with skin, immediately wash the

affected area with soap and plenty of water and remove any contaminated clothing.[5]

Eye Contact: In case of eye contact, flush the eyes with copious amounts of water for at

least 15 minutes, holding the eyelids open. Seek immediate medical attention.[5]

Inhalation: If inhaled, move the individual to fresh air. If breathing is difficult, provide oxygen.

Seek medical attention if symptoms persist.[5]

Disposal Plan
Proper disposal of Z-D-Orn(boc)-OH and associated waste is crucial to prevent environmental

contamination and comply with regulations.

4.1. Waste Segregation

A clear segregation of waste streams is essential for safe and compliant disposal.
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Waste Disposal Decision Tree.

4.2. Disposal Protocols
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Unused Compound: Dispose of unused Z-D-Orn(boc)-OH as hazardous chemical waste in a

properly labeled and sealed container.[3]

Contaminated Materials: Any disposable items, such as gloves, absorbent pads, and pipette

tips, that have come into contact with Z-D-Orn(boc)-OH should be considered hazardous

waste and disposed of in a designated hazardous solid waste container.[2]

Solutions: Aqueous and organic solutions containing Z-D-Orn(boc)-OH should be collected

in separate, appropriately labeled hazardous waste containers. Do not pour chemical waste

down the drain.[1]

Consult with your institution's Environmental Health and Safety (EHS) department for specific

disposal guidelines and regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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